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Compound of Interest

Compound Name: Malonitrile

Cat. No.: B1257973 Get Quote

Effective management and disposal of malononitrile are critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. Malononitrile is a highly toxic compound,

and adherence to stringent disposal protocols is essential for all researchers, scientists, and

drug development professionals. This guide provides comprehensive, step-by-step instructions

for the safe handling and disposal of malononitrile waste.

Immediate Safety and Logistical Information
Malononitrile is classified as acutely toxic if swallowed, inhaled, or in contact with skin.[1][2] It is

a combustible solid that can emit highly toxic cyanide and nitrogen oxide fumes when heated to

decomposition.[3][4][5] Violent polymerization can occur upon prolonged heating above 266°F

(130°C) or in contact with strong bases.[3][6][7] Therefore, the primary directive for the disposal

of malononitrile is to treat it as hazardous waste.

The cardinal rule is that malononitrile and any materials contaminated with it must be collected

and disposed of by a licensed professional hazardous waste service.[2][8] Do not attempt to

dispose of this chemical down the drain or as regular solid waste.[8]

Personal Protective Equipment (PPE) is mandatory when handling malononitrile waste:

Eye Protection: Wear chemical safety goggles or eyeglasses as described by OSHA's eye

and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1][9]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin

exposure.[1][8]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator, especially in case of spills or when generating dust.[1][6] For major spills, a

chemical protection suit with a self-contained breathing apparatus (SCBA) is required.[6]

Quantitative Data for Malononitrile
The following table summarizes key quantitative data for malononitrile, crucial for its safe

handling and management.

Property Value Citations

Toxicity
LD50 Oral (Rat): 14 mg/kg

LD50 Oral (Mouse): 19 mg/kg
[3][10]

Physical State
White to light yellow crystalline

solid
[1][9]

Melting Point 30 - 32 °C (86 - 90 °F) [4][10]

Boiling Point ~220 °C (428 °F) [10][11]

Flash Point 112 °C (234 °F) (closed cup) [6]

Hazardous Reactions

May polymerize violently

above 130 °C (266 °F) or in

contact with strong bases.

[3][6]

Hazardous Decomposition

Emits toxic fumes of cyanide

(CN-) and nitrogen oxides

(NOx) upon heating.

[3][4]

Transportation Info

UN Number: 2647 UN Hazard

Class: 6.1 (Toxic substances)

UN Packing Group: II

[2][4][6]

Waste Code RCRA Waste Number: U149 [4]
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Operational Plan for Malononitrile Disposal
This section provides a step-by-step guide for the proper segregation, storage, and disposal of

malononitrile waste.

Step 1: Waste Segregation and Container Management
Use Designated Containers: All malononitrile waste, including pure substance, contaminated

labware (e.g., pipette tips, vials), and contaminated PPE, must be placed in a designated

hazardous waste container.

Container Compatibility: Use the original container when possible. If transferring, ensure the

new container is chemically compatible, leak-proof, and has a secure, screw-on cap.[8]

Glass bottles are often suitable for liquid waste.[12]

Labeling: The container must be clearly and securely labeled as "Hazardous Waste -

Malononitrile".[8] The label should also include relevant hazard pictograms (e.g., toxic).[12]

Segregation from Incompatibles: Store the waste container segregated from incompatible

materials. Key incompatibilities include:

Strong acids

Strong bases

Strong oxidizing agents

Strong reducing agents[1][2]

Step 2: Storage of Malononitrile Waste
Designated Storage Area: Store the sealed and labeled waste container in a designated,

cool, dry, and well-ventilated hazardous waste storage area.[1][6]

Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary container to contain any potential leaks.
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Inventory: Maintain an accurate inventory of all hazardous waste, including the amount of

malononitrile waste generated.[12]

Step 3: Spill and Contamination Cleanup
In the event of a spill, prioritize personal and environmental safety.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and

ensure adequate ventilation.[1]

Wear Full PPE: Before attempting cleanup, don the appropriate PPE as described above.

Contain the Spill: For solid spills, avoid generating dust.[1] You may moisten the material

slightly with water to prevent it from becoming airborne.[6]

Collect Spilled Material: Carefully sweep up or absorb the spilled material.[1] For larger

spills, use a vacuum with specialist equipment.[6]

Package for Disposal: Place all contaminated materials (including absorbents, cleaning

materials, and contaminated PPE) into a designated hazardous waste container and label it

appropriately.[1]

Decontaminate: Clean the spill area and any contaminated equipment thoroughly with soap

and water. Dispose of all cleaning materials as hazardous waste.[13]

Step 4: Arranging for Professional Disposal
Contact a Licensed Service: Coordinate with your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste management company for the collection

and disposal of the waste.[8][14]

Provide Information: Furnish the disposal service with a complete and accurate description

of the waste, including its chemical name and quantity.

Follow Regulations: Ensure all disposal activities are conducted in strict accordance with

local, regional, and national regulations.[2] Potential large-scale disposal methods include

rotary kiln or fluidized bed incineration.[4]
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Experimental Protocols
A review of safety and procedural documents found no recommended experimental protocols

for the in-laboratory neutralization or chemical deactivation of malononitrile for disposal

purposes.[8] Attempting to neutralize this highly reactive and toxic compound in a laboratory

setting can be dangerous, potentially leading to the generation of toxic gases or other

hazardous reactions. The standard and required procedure is collection by a professional

hazardous waste disposal service.[8]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper and safe disposal of

malononitrile.
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Caption: Logical workflow for the safe disposal of malononitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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